CCT 241533 dihydrochloride
Description
Potent Chk2 inhibitor (IC50 = 3 nM). Shows >63-fold selectivity for Chk1 over Chk2 and a panel of 84 other kinases. Inhibits Chk2 activation in response to etoposide-induced DNA damage in HT29 cells. Blocks ionizing radiation-induced apoptosis of mouse thymocytes.
Scientific Research Applications
Closed Chamber Technique and Pharmacokinetics
The "closed chamber technique" (CCT) is a method used in investigating the pharmacokinetics of volatile substances both in vivo (in animals and humans) and in vitro (using tissue fractions). This technique involves measuring atmospheric concentrations of a substance during exposure and analyzing these concentration-time data pharmacokinetically using a two-compartment model. This model describes the uptake, endogenous production, excretion of the unchanged substance, and its metabolic elimination (Filser, 2006).
Chaperonin CCT and Amyloid Fiber Assembly Inhibition
Chaperonin containing TCP-1 (CCT) has shown potential in inhibiting amyloid fiber assembly and toxicity, particularly related to neurological conditions such as Parkinson’s disease. Studies have demonstrated that CCT interferes with the assembly of amyloid fibers in α-synuclein A53T, a mutant linked to Parkinson’s disease, by interacting with its central hydrophobic region. This interaction is specific to the conformation of the NAC region in α-synuclein and is thought to block the assembly reaction before fibers begin to grow (Sot et al., 2017).
Carbon Tetrachloride Toxicity and Kupffer Cells Involvement
Research has investigated the involvement of Kupffer cells in the toxicity mechanism of carbon tetrachloride (CCl4). Studies suggest that Kupffer cells play a role in CCl4 toxicity in vivo, possibly through the release of chemoattractants for neutrophils. This research helps in understanding the detailed mechanism of CCl4-induced liver damage and provides insights into potential therapeutic targets (Edwards et al., 1993).
Heterogeneous Photocatalysis in Water Treatment
Studies on heterogeneous photocatalysis have demonstrated the effectiveness of TiO2 as a photocatalyst in mineralizing chloromethanes such as CCl4 in dilute aqueous solutions. This reaction leads to the complete conversion of chloromethanes to CO2 and HCl, indicating the potential use of this method in water treatment systems for disinfection and decontamination purposes (Hsiao et al., 1983).
Carbon Tetrachloride in Atmospheric Modeling
Carbon tetrachloride (CCl4) has been a subject of atmospheric modeling studies to understand its role in ozone depletion. Using a Kalman filter along with a 3-dimensional chemical transport model, researchers have estimated regional industrial emissions and global oceanic uptake of CCl4. This research contributes significantly to understanding environmental and atmospheric dynamics related to ozone-depleting substances (Xiao et al., 2010).
Properties
Molecular Formula |
C23H27FN4O4.2HCl |
|---|---|
Molecular Weight |
515.41 |
Synonyms |
(3R,4S)-4-[[2-(5-Fluoro-2-hydroxyphenyl)-6,7-dimethoxy-4-quinazolinyl]amino]-α,α-dimethyl-3-pyrrolidinemethanol dihydrochloride |
Origin of Product |
United States |
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